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Compound of Interest

Compound Name: Heptadecanoic acid-d3

Cat. No.: B10815317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptadecanoic acid-d3, a deuterated form of margaric acid, serves as a critical internal

standard in mass spectrometry-based lipidomics and metabolic research. Its chemical

inertness and mass shift from its endogenous counterpart allow for precise quantification of

heptadecanoic acid in complex biological matrices. This technical guide provides an in-depth

overview of commercial suppliers, available formulations, and key experimental considerations

for the procurement and application of Heptadecanoic acid-d3 in a research setting.

Supplier and Product Comparison
For researchers planning to utilize Heptadecanoic acid-d3, a careful comparison of products

from various suppliers is essential. The following table summarizes the quantitative data for

Heptadecanoic acid-d3 offerings from prominent commercial vendors to facilitate an informed

purchasing decision.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichme
nt

Available
Sizes

Formulati
on

CAS
Number

Cayman

Chemical
27870

≥99%

(deuterated

forms d1-

d3)[1][2]

Information

not

specified

1 mg, 5

mg, 10 mg
Solid[2]

202528-95-

8[1][2]

BroadPhar

m
BP-41071

Information

not

specified

Information

not

specified

25 mg, 50

mg, 100

mg

Information

not

specified

202528-95-

8[3]

Cambridge

Isotope

Laboratorie

s, Inc.

DLM-1308-

PK

98%

(Chemical

Purity)[4]

98% (atom

% D)

Not

specified
Solid

202528-95-

8[4]

LGC

Standards

CDN-D-

5255

min 98%

(Chemical

Purity)

99 atom %

D[5]

0.1 g, 0.25

g
Neat[5]

202528-95-

8[5]

BOC

Sciences

BLP-

011503
98%

98% atom

D[6]

Not

specified

White

Solid[6]

202528-95-

8[6]

Experimental Protocols
The successful application of Heptadecanoic acid-d3 as an internal standard relies on robust

experimental procedures for its preparation, use, and the validation of its purity. The following

sections outline generalized methodologies based on common practices in the field.

Synthesis of Deuterated Heptadecanoic Acid
The synthesis of deuterated fatty acids like Heptadecanoic acid-d3 typically involves multi-

step chemical reactions. While specific proprietary methods may vary between suppliers, a

general approach involves the introduction of deuterium atoms at a specific position, often the

terminal methyl group, of a precursor molecule.
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One common strategy involves the use of a deuterated starting material, such as deuterated

methyl iodide (CD3I), which is then used in a coupling reaction with a suitable 16-carbon chain

precursor. The resulting molecule is subsequently hydrolyzed to yield the final deuterated

carboxylic acid.

Another approach is through H/D exchange reactions on the non-deuterated fatty acid using a

catalyst like platinum on carbon (Pt/C) in the presence of a deuterium source such as heavy

water (D2O) under high temperature and pressure.

Quality Control and Purity Assessment
The chemical and isotopic purity of Heptadecanoic acid-d3 is paramount for its function as an

internal standard. Suppliers typically employ a combination of analytical techniques to verify the

quality of their products.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for assessing

both chemical purity and isotopic enrichment. The fatty acid is typically derivatized to a more

volatile ester, such as a methyl or pentafluorobenzyl ester, before analysis. The gas

chromatogram provides information on the chemical purity by separating the target

compound from any impurities. The mass spectrum allows for the determination of the

isotopic distribution and the confirmation of the molecular weight, verifying the incorporation

of deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be used to

confirm the chemical structure of the fatty acid. The absence or significant reduction of

signals corresponding to the protons at the deuterated positions in the 1H NMR spectrum

provides evidence of successful deuteration.

High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the

chemical purity of the final product, particularly for non-volatile impurities.

Procurement and Research Workflow
The process of acquiring and utilizing Heptadecanoic acid-d3 in a research project follows a

logical progression from supplier selection to data analysis. The following diagram illustrates a

typical workflow for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10815317?utm_src=pdf-body
https://www.benchchem.com/product/b10815317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ProcurementResearch Application

Supplier Selection & Comparison Request Quotation
Identify suitable product

Place Purchase Order
Obtain pricing

Shipping & Receiving

Authorize purchase

Certificate of Analysis Review

Receive product

Internal Standard Preparation
Verify purity & identity

Sample Spiking
Prepare stock & working solutions

LC-MS/MS or GC-MS Analysis
Add to biological samples

Data Analysis & Quantification
Acquire analytical data

Click to download full resolution via product page

Caption: Workflow for procuring and using Heptadecanoic acid-d3.

Signaling Pathways and Logical Relationships
In the context of its application, Heptadecanoic acid-d3 itself is not involved in signaling

pathways. Its utility lies in its role as an inert tracer for the quantification of its non-deuterated

analog, heptadecanoic acid. The logical relationship in its use is based on the principle of

isotope dilution mass spectrometry.
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Sample Preparation

Analysis
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(contains endogenous Heptadecanoic acid)

Lipid Extraction
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Heptadecanoic acid-d3 (Internal Standard)

Mass Spectrometry Analysis

Measure Peak Area Ratio
(Endogenous / Internal Standard)

Quantify Endogenous
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Caption: Logic of isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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